Cas no 1434141-95-3 (tert-butyl N-(4,4-difluoropyrrolidin-3-yl)carbamate)

• Product Name: tert-butyl N-(4,4-difluoropyrrolidin-3-yl)carbamate
• CAS No: 1434141-95-3
• MF: C₉H₁₆F₂N₂O₂
• MW: 222.232349395752
• MDL: MFCD26959094
• CID: 2093847
• PubChem ID: 84724982
• Update Time: 2025-11-02

tert-butyl N-(4,4-difluoropyrrolidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4,4-difluoropyrrolidin-3-yl)carbamate
• tert-butyl N-(4,4-difluoropyrrolidin-3-yl)carbamate
• 3-Boc-Amino-4,4-Difluoropyrrolidine
• Carbamic acid, N-(4,4-difluoro-3-pyrrolidinyl)-, 1,1-dimethylethyl ester
• SB11013
• SCHEMBL21801896
• AYPWPGOPAZUJDF-UHFFFAOYSA-N
• AS-33897
• MFCD31743974
• SY030937
• F2147-3923
• 3-(Boc-amino)-4,4-difluoropyrrolidine
• SY344535
• tert-butyl 4,4-difluoropyrrolidin-3-ylcarbamate
• AKOS024154004
• CS-0048070
• (S)-3-(Boc-amino)-4,4-difluoropyrrolidine
• EN300-91055
• 1434141-95-3
• MFCD26959094
• DTXSID501148759
• DB-164930
• tert-Butyl(4,4-difluoropyrrolidin-3-yl)carbamate
• JHC14195

• MDL： MFCD26959094
• Inchi： 1S/C9H16F2N2O2/c1-8(2,3)15-7(14)13-6-4-12-5-9(6,10)11/h6,12H,4-5H2,1-3H3,(H,13,14)
• InChI Key： AYPWPGOPAZUJDF-UHFFFAOYSA-N
• SMILES： FC1(CNCC1NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 222.11798408g/mol
• Monoisotopic Mass: 222.11798408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-(4,4-difluoropyrrolidin-3-yl)carbamate

Recent Advances in the Application of tert-Butyl N-(4,4-Difluoropyrrolidin-3-yl)carbamate (CAS: 1434141-95-3) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl N-(4,4-difluoropyrrolidin-3-yl)carbamate (CAS: 1434141-95-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoropyrrolidine scaffold, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its potential in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions. The incorporation of fluorine atoms enhances the metabolic stability and bioavailability of derived compounds, making this intermediate particularly valuable for medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of tert-butyl N-(4,4-difluoropyrrolidin-3-yl)carbamate in the synthesis of novel covalent inhibitors targeting SARS-CoV-2 main protease. The researchers utilized this intermediate to introduce a reactive warhead that forms a covalent bond with the catalytic cysteine residue of the protease. The resulting inhibitors exhibited potent antiviral activity with IC50 values in the nanomolar range, underscoring the importance of this building block in the development of next-generation antiviral therapeutics.

In the realm of central nervous system (CNS) drug discovery, recent work has explored the application of this compound in the synthesis of dopamine D3 receptor-selective ligands. The difluoropyrrolidine moiety was found to confer improved blood-brain barrier penetration compared to non-fluorinated analogs, while maintaining high receptor affinity. This finding, reported in ACS Chemical Neuroscience in early 2024, opens new avenues for the development of treatments for Parkinson's disease and substance use disorders.

From a synthetic chemistry perspective, several innovative methodologies have been developed for the large-scale production of tert-butyl N-(4,4-difluoropyrrolidin-3-yl)carbamate. A notable advancement came from a 2023 Organic Process Research & Development publication describing a continuous flow process that improves yield (85-90%) while reducing byproduct formation. This technological innovation addresses previous challenges in the manufacturing of this important intermediate, making it more accessible for pharmaceutical development.

The compound's role in PROTAC (proteolysis targeting chimera) development has also been investigated. Researchers have incorporated this building block into heterobifunctional molecules designed to target estrogen receptors for degradation. The fluorine atoms were found to enhance the proteolytic stability of the resulting PROTACs, as evidenced by prolonged target degradation in cellular assays. These findings, presented at the 2024 American Chemical Society National Meeting, suggest expanding applications in targeted protein degradation strategies.

Looking forward, the unique properties of tert-butyl N-(4,4-difluoropyrrolidin-3-yl)carbamate position it as a key player in multiple areas of pharmaceutical research. Its combination of synthetic accessibility, favorable physicochemical properties, and demonstrated biological activity make it particularly valuable for fragment-based drug discovery and the development of covalent inhibitors. As research continues to uncover new applications for this versatile intermediate, its importance in medicinal chemistry is likely to grow significantly in the coming years.